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Compound of Interest

Compound Name: 2-Bromo-6-methylisonicotinic acid

L Get Quote

Cat. No.: B1449894

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-Bromo-6-methylisonicotinic
acid, a key heterocyclic building block with significant potential in medicinal chemistry and
materials science. This document consolidates essential information on its chemical identity,
properties, synthesis, and potential applications, tailored for professionals in research and
development.

Core Identifiers and Chemical Properties

2-Bromo-6-methylisonicotinic acid, a substituted pyridine derivative, is recognized by
several key identifiers. The most critical of these is its CAS number, which provides a unique
registry for this specific chemical substance.

Identifier

Value

CAS Number

25462-84-4[1]

Molecular Formula

C7HeBrNO2[1]

Molecular Weight 216.03 g/mol [1]

IUPAC Name 2-bromo-6-methylpyridine-4-carboxylic acid[1]
PubChem CID 72211852[1]
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The physicochemical properties of this compound are crucial for its handling, application, and
integration into synthetic workflows.

Property Value

Appearance White to off-white solid

Storage Temperature 2-8°C, sealed in a dry environment
SMILES O=C(0)C1=CC(C)=NC(Br)=C1

InChl Key QGZZIQDQHFJUHC-UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 2-Bromo-6-methylisonicotinic acid can be achieved through several routes.
A common and effective method involves the electrophilic bromination of a 6-methylnicotinic
acid derivative. Below is a generalized experimental protocol based on established chemical
principles for pyridine ring functionalization.

Method: Electrophilic Bromination of 6-Methylnicotinic Acid or its Ester

This procedure outlines the synthesis starting from a readily available precursor.
Materials:

¢ 6-Methylnicotinic acid or Methyl 6-methylnicotinate

e Bromine (Brz) or N-Bromosuccinimide (NBS)

 Acetic acid or Chloroform

e Sodium hydroxide (for work-up)

e Hydrochloric acid (for work-up)

e Anhydrous magnesium sulfate or sodium sulfate

o Appropriate organic solvents for extraction and recrystallization (e.g., ethyl acetate, hexane)
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Procedure:

» Dissolution: Dissolve the starting material (6-methylnicotinic acid or its ester) in a suitable
solvent such as acetic acid or chloroform in a round-bottom flask equipped with a magnetic
stirrer and a dropping funnel.

e Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine or N-
Bromosuccinimide in the same solvent dropwise to the reaction mixture with constant
stirring. The reaction is typically carried out at room temperature.[1]

o Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).

e Quenching and Work-up: Once the reaction is complete, quench any excess bromine with a
solution of sodium thiosulfate. Neutralize the reaction mixture with a suitable base, such as
sodium hydroxide solution.

o Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic
layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexane) to yield pure 2-Bromo-6-methylisonicotinic acid.

Potential Applications and Mechanism of Action

2-Bromo-6-methylisonicotinic acid is a versatile intermediate in the synthesis of more
complex molecules, particularly in the pharmaceutical industry. Its structural features, including
the bromine atom and the carboxylic acid group, make it a valuable scaffold for developing
novel therapeutic agents.[1]

In vitro studies have indicated that this compound may possess anti-inflammatory properties by
reducing the production of pro-inflammatory cytokines.[1] While the precise mechanism is still
under investigation, it is hypothesized that it may interact with key enzymes or receptors
involved in inflammatory signaling pathways. The bromine atom can serve as a handle for
further chemical modifications, allowing for the fine-tuning of its biological activity.[1]
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Visualizing Synthesis and Potential Logical
Relationships

To better illustrate the synthetic process and a potential workflow for its application in research,
the following diagrams are provided in the DOT language for Graphviz.
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Bromo-6-
methylisonicotinic acid.
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Caption: A logical workflow for screening the anti-inflammatory activity of 2-Bromo-6-
methylisonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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